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Compound of Interest

Compound Name:
Ethyl 1-

hydroxycyclohexanecarboxylate

Cat. No.: B075168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ethyl 1-
hydroxycyclohexanecarboxylate as a versatile intermediate in the synthesis of valuable

fragrance compounds. While the material itself possesses a faint odor, its true potential in the

fragrance industry is realized through its conversion into potent and commercially significant

saturated and unsaturated esters. This document outlines the synthetic pathways, experimental

protocols, and sensory data of the resulting fragrance ingredients.

Overview of Synthetic Pathways
Ethyl 1-hydroxycyclohexanecarboxylate serves as a key precursor to two classes of

fragrance esters: saturated and unsaturated cyclohexyl esters. The primary synthetic

transformations are:

Dehydration: The elimination of water from Ethyl 1-hydroxycyclohexanecarboxylate yields

Ethyl cyclohex-1-enecarboxylate, an unsaturated ester with fruity and sweet aromatic

profiles.

Reduction (Hydrogenation): The removal of the hydroxyl group through catalytic

hydrogenation leads to the formation of Ethyl cyclohexanecarboxylate, a well-established
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fragrance ingredient with a powerful fruity, sweet, and wine-like aroma.

These pathways allow for the creation of diverse scent profiles from a single, readily available

intermediate.

Quantitative Data of Key Compounds
The following table summarizes the key physical and sensory properties of Ethyl 1-
hydroxycyclohexanecarboxylate and its principal fragrance derivatives.

Compoun
d

Structure
Molecular
Formula

CAS
Number

Molecular
Weight (
g/mol )

Odor
Profile

Odor
Threshol
d (in
water)

Ethyl 1-

hydroxycyc

lohexanec

arboxylate

C9H16O3 1127-01-1 172.22 Faint
Not

available

Ethyl

cyclohex-1-

enecarbox

ylate

C9H14O2
61763-71-

3
154.21

Fruity,

Sweet

Not

available

Ethyl

cyclohexan

ecarboxylat

e

C9H16O2 3289-28-9 156.22

Fruity,

Sweet,

Apple,

Pineapple,

Cheesy,

Winey[1][2]

[3]

0.001

ppb[1]

Experimental Protocols
The following protocols provide detailed methodologies for the synthesis of fragrance esters

from Ethyl 1-hydroxycyclohexanecarboxylate.
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Synthesis of Ethyl 1-hydroxycyclohexanecarboxylate
This protocol describes a common method for the synthesis of the starting intermediate.

Reaction: Reformatsky Reaction

Materials:

Cyclohexanone

Ethyl bromoacetate

Zinc dust

Anhydrous diethyl ether

Anhydrous benzene

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

In a three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser,

and a mechanical stirrer, place zinc dust (1.2 eq).

Add a solution of cyclohexanone (1.0 eq) and ethyl bromoacetate (1.1 eq) in a 1:1 mixture of

anhydrous diethyl ether and anhydrous benzene to the dropping funnel.

Add a small portion of the solution to the zinc dust to initiate the reaction. If the reaction does

not start, gentle warming may be applied.

Once the reaction has started, add the remainder of the solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes.
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Cool the reaction mixture in an ice bath and quench by the slow addition of saturated

aqueous ammonium chloride solution.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate the solution under reduced pressure to yield crude Ethyl 1-
hydroxycyclohexanecarboxylate.

Purify the crude product by vacuum distillation.

Dehydration to Ethyl cyclohex-1-enecarboxylate
This protocol is adapted from the dehydration of a similar substrate, cyclohexanol-1-

ethylcarboxylate, using thionyl chloride[4].

Reaction: Dehydration using Thionyl Chloride

Materials:

Ethyl 1-hydroxycyclohexanecarboxylate

Thionyl chloride (SOCl₂)

Pyridine

Anhydrous diethyl ether

Ice-water bath

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

Ethyl 1-hydroxycyclohexanecarboxylate (1.0 eq) in anhydrous diethyl ether.
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Cool the solution in an ice-water bath.

Slowly add a solution of thionyl chloride (1.2 eq) in anhydrous diethyl ether from the dropping

funnel, maintaining the temperature below 10 °C.

After the addition of thionyl chloride, slowly add pyridine (1.2 eq) to the reaction mixture.

Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by

TLC.

Carefully pour the reaction mixture into ice-water and separate the organic layer.

Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the resulting Ethyl cyclohex-1-enecarboxylate by vacuum distillation.

Reduction to Ethyl cyclohexanecarboxylate
This protocol describes a general procedure for the catalytic hydrogenation of the hydroxyl

group.

Reaction: Catalytic Hydrogenation

Materials:

Ethyl 1-hydroxycyclohexanecarboxylate

Palladium on carbon (10% Pd/C)

Ethanol (or other suitable solvent)

Hydrogen gas supply (balloon or hydrogenation apparatus)

Celite®
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Procedure:

In a hydrogenation flask, dissolve Ethyl 1-hydroxycyclohexanecarboxylate (1.0 eq) in

ethanol.

Carefully add 10% Pd/C catalyst (typically 1-5 mol%).

Seal the flask and purge with hydrogen gas.

Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is often

sufficient) at room temperature.

Monitor the reaction by TLC or GC until the starting material is consumed.

Once the reaction is complete, carefully vent the hydrogen and purge the flask with an inert

gas (e.g., nitrogen or argon).

Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad

with ethanol.

Concentrate the filtrate under reduced pressure to obtain Ethyl cyclohexanecarboxylate.

If necessary, the product can be further purified by vacuum distillation.

Visualizations
Synthetic Workflow
The following diagram illustrates the synthetic pathways from Ethyl 1-
hydroxycyclohexanecarboxylate to the target fragrance esters.
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Caption: Synthetic routes from the intermediate to fragrance esters.

Sensory Evaluation Workflow
This diagram outlines the typical workflow for the sensory analysis of the synthesized fragrance

compounds.
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Caption: Workflow for the sensory evaluation of fragrance compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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